Cas no 67744-48-3 (1,7-Dimethyl-1,4-diazepane)

1,7-Dimethyl-1,4-diazepane is a heterocyclic organic compound featuring a seven-membered diazepane ring with methyl substituents at the 1 and 7 positions. This structure imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its rigid yet flexible ring system facilitates the development of ligands and catalysts, particularly in asymmetric synthesis. The compound's stability and solubility in common organic solvents enhance its utility in diverse chemical transformations. Additionally, its potential as a building block for bioactive molecules underscores its relevance in medicinal chemistry, particularly for designing novel therapeutics targeting neurological and cardiovascular systems.
1,7-Dimethyl-1,4-diazepane structure
1,7-Dimethyl-1,4-diazepane structure
Product Name:1,7-Dimethyl-1,4-diazepane
CAS No:67744-48-3
MF:C7H16N2
MW:128.215341567993
CID:2083966
PubChem ID:12438050
Update Time:2025-05-27

1,7-Dimethyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

    • 1,7-Dimethyl-1,4-diazepane
    • Hexahydro-1,7-dimethyl-1H-1,4-diazepine
    • DTXSID101278316
    • MFCD19221307
    • SCHEMBL22790125
    • 67744-48-3
    • AKOS006356506
    • DB-225991
    • SY025923
    • (7R)-1,7-dimethyl-1,4-diazepane
    • AC6586
    • MDL： MFCD19221307
    • Inchi： 1S/C7H16N2/c1-7-3-4-8-5-6-9(7)2/h7-8H,3-6H2,1-2H3
    • InChI Key： GIMAROBSJRYMIO-UHFFFAOYSA-N
    • SMILES： N1(C)CCNCCC1C

Computed Properties

  • Exact Mass: 128.13100
  • Monoisotopic Mass: 128.131348519Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 83
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Boiling Point: 58-58.5℃ at 12 mmHg
  • PSA: 15.27000
  • LogP: 0.56670

1,7-Dimethyl-1,4-diazepane Pricemore >>

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Amadis Chemical Company Limited
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(CAS:67744-48-3)1,7-Dimethyl-1,4-diazepane
Order Number:A917493
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:03
Price ($):1692.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:67744-48-3)1,7-Dimethyl-1,4-diazepane
A917493
Purity:99%
Quantity:1g
Price ($):1692.0
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